Cas no 2227785-31-9 ((1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol
• CAS No: 2227785-31-9
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 5897919
• PubChem ID: 165647790
• Update Time: 2025-08-05

(1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol
• EN300-1994689
• 2227785-31-9

• Inchi： 1S/C11H11ClN2O/c12-8-4-3-7-2-1-5-14-11(7)10(8)9(15)6-13/h1-5,9,15H,6,13H2/t9-/m0/s1
• InChI Key： HMUNMFOXUNKGLM-VIFPVBQESA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1[C@H](CN)O

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol

Compound CAS No: 2227785-31-9 - (1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol

The compound with CAS No: 2227785-31-9, known as (1R)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a unique structure that combines a quinoline ring with an amino alcohol moiety, making it a versatile compound for various applications.

Recent studies have highlighted the potential of (1R)-2-amino derivatives in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The presence of the quinoline ring, a heterocyclic aromatic system, contributes to the compound's stability and bioavailability, while the amino alcohol group enhances its solubility and ability to form hydrogen bonds, which are critical for drug-receptor interactions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, oxidation, and stereochemical control to achieve the desired configuration at the chiral center ((1R)). Researchers have explored various synthetic routes to optimize yield and purity, with some methods incorporating green chemistry principles to minimize environmental impact.

In terms of biological activity, (1R)-2-amino compounds have shown promise in anti-inflammatory and antioxidant assays, suggesting potential applications in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, the compound's ability to inhibit certain enzymes involved in cancer progression has made it a subject of interest in oncology research.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding affinity and selectivity, paving the way for further optimization and clinical trials.

The stereochemistry at the chiral center ((1R)) plays a crucial role in determining the compound's pharmacokinetic properties. Studies have shown that this configuration enhances metabolic stability and reduces toxicity compared to other stereoisomers.

In conclusion, CAS No: 2227785-31-9 represents a valuable molecule with diverse applications in drug development and chemical synthesis. Its unique structure and promising biological activity make it a focal point for ongoing research aimed at harnessing its potential for therapeutic interventions.